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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565669

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
lactose octaacetate. The information is intended to guide laboratory personnel in the safe use,

storage, and disposal of this compound, minimizing the risk of exposure and ensuring a safe
working environment.

Chemical and Physical Properties

Lactose octaacetate is a derivative of lactose, where the hydroxyl groups have been
acetylated.[1] This modification alters its physical and chemical properties, rendering it less
soluble in water and more soluble in organic solvents.[1]
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Property Value Reference
CAS Number 6291-42-5 [2][3]
Molecular Formula C28H38019 [3114]
Molecular Weight 678.59 g/mol [5][6]

White to off-white
Appearance , _ [11[7]
solid/crystalline powder

Melting Point 75-78 °C [6]

Soluble in organic solvents like
Solubility chloroform and acetone; less [1]

soluble in water.

Storage Temperature 2-8°C [51[6]

Toxicological Data

The toxicological properties of lactose octaacetate have not been fully investigated.[S]
However, some studies indicate it has low cytotoxicity to MDBK, Hep-2, and MDCK cells.[9][10]
In the absence of specific data for lactose octaacetate, information for the structurally similar
compound, sucrose octaacetate, can provide a conservative estimate of its potential toxicity.

Toxicity Data for

Sucrose Value Species Reference
Octaacetate
Acute Oral LD50 > 5000 mg/kg Rat [11]
Acute Dermal LD50 > 5000 mg/kg Rabbit [11]
Acute Oral LD50 1600 mg/kg Mouse [11]

) 2% solution showed
Skin o

o o no irritation or Human [11]
Irritation/Sensitization o

sensitization
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Experimental Protocols for Safety Assessment

Standardized guidelines from the Organisation for Economic Co-operation and Development
(OECD) are typically followed to assess the safety of chemical substances. The following are
brief descriptions of key experimental protocols relevant to the safety assessment of a
compound like lactose octaacetate.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is designed to estimate the acute oral toxicity of a substance.

e Principle: A stepwise procedure with a limited number of animals is used to classify a
substance into a defined toxicity class.

» Animal Model: Typically, rodents (e.g., rats) of a single sex are used.
e Procedure:

o A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg
body weight).

o A small group of animals (typically 3) is dosed with the starting concentration.
o The outcome (mortality or survival) determines the next step:

» |f mortality is observed, the next lower dose is used for the next group.

» |f no mortality is observed, a higher dose is used.

o Observation: Animals are observed for signs of toxicity and mortality for a defined period,
typically 14 days.[12]

e Endpoint: The LD50 is estimated based on the dose at which mortality is observed.[2]

Skin Irritation/Corrosion - OECD Guideline 439 (In Vitro
Skin Irritation: Reconstructed Human Epidermis Test
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Method)

This in vitro method is used to assess the skin irritation potential of a substance.[13]

e Principle: The test substance is applied to a reconstructed human epidermis (RhE) model,
which mimics the properties of human skin.[7][14]

e Procedure:
o The test substance is applied topically to the RhE tissue.[14]
o After a defined exposure period, the substance is removed by washing.[14]
o The tissue is incubated for a post-exposure period.[14]

o Endpoint: Cell viability is determined using a cell viability assay (e.g., MTT assay). A
reduction in cell viability below a certain threshold indicates that the substance is an irritant.
[13][14]

Hazard Identification and Handling Precautions

While lactose octaacetate is not classified as a hazardous substance according to several
safety data sheets, it is crucial to handle it with care in a laboratory setting.[15][16]

Personal Protective Equipment (PPE)

The following PPE should be worn when handling lactose octaacetate:

Eye Protection: Tightly fitting safety goggles or glasses with side-shields.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected
before use and disposed of properly after handling.[2][16]

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.[15]

Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved
respirator may be necessary.[16]

Hierarchy of Controls for Minimizing Exposure
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Most Effective
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Less Effective

Engineering Controls
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(e.g., SOPs, Training)

Personal Protective Equipment

(e.g., Gloves, Goggles)
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Caption: Hierarchy of controls for chemical safety.

Safe Handling and Storage

+ Handling:

o Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust
formation and inhalation.[2][16]

o Avoid contact with skin and eyes.[2]
o Use non-sparking tools to prevent ignition sources.[2]

e Storage:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][16]
o Recommended storage temperature is between 2-8°C.[5][6]

o Store away from incompatible materials such as strong oxidizing agents.[8]

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Consult a doctor if irritation persists.[2][4]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
doctor.[2]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a poison control center or doctor immediately.[2]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
[16]

» Specific Hazards: Hazardous combustion products include carbon monoxide and carbon
dioxide.[15]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][15]

Accidental Release Measures

e Personal Precautions:

o Avoid dust formation.[2][16]
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o Avoid breathing vapors, mist, or gas.[2]

o Ensure adequate ventilation.[2]

o Evacuate personnel to safe areas.[2]

e Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[2]

o Do not let the chemical enter drains.[2][16]

» Methods for Cleaning Up:

o Sweep up and shovel into a suitable, closed container for disposal.[15][16]

o Use spark-proof tools and explosion-proof equipment.[2]

Chemical Spill Response Workflow

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and risks)

/

Evacuate the Area
(If necessary)

1
Don Appropriate PPE

\ 4

Contain the Spill
(Use absorbent materials)

\ 4

Clean Up the Spill
(Follow specific procedures)

\ 4

Dispose of Waste Properly

Y

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Stability and Reactivity

e Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.[8]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Avoid dust formation and exposure to heat, flames, and sparks.[2][15]

Incompatible Materials: Strong oxidizing agents.[8]
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e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide
and carbon dioxide.[15]

Disposal Considerations

Dispose of lactose octaacetate and its containers in accordance with local, regional, and
national regulations. Do not discharge into the environment.[2]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for professional safety training or a formal risk assessment. Always consult the most current
Safety Data Sheet (SDS) for lactose octaacetate from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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